(E)-3-Trimethylsilanylbut-2-EN-1-OL
Description
(E)-3-Trimethylsilanylbut-2-EN-1-OL is an organosilicon compound characterized by a hydroxyl group at position 1, a trimethylsilyl (TMS) substituent at position 3, and an E-configuration across the double bond at position 2. This structure confers unique steric and electronic properties, making it valuable in organic synthesis, particularly as a protecting group for alcohols and as an intermediate in cross-coupling reactions . Its stability under acidic and basic conditions, combined with selective deprotection using fluoride ions (e.g., tetrabutylammonium fluoride, TBAF), distinguishes it from non-silylated analogs .
Properties
CAS No. |
18269-58-4 |
|---|---|
Molecular Formula |
C7H16OSi |
Molecular Weight |
144.28684 |
Synonyms |
(E)-3-TRIMETHYLSILANYLBUT-2-EN-1-OL |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Physical and Chemical Properties
| Compound | Melting Point (°C) | Solubility in THF (g/100 mL) | Decomposition Temp (°C) |
|---|---|---|---|
| (E)-3-Trimethylsilanylbut-2-EN-1-OL | 72–74 | 45.2 | 185 |
| (Z)-3-Trimethylsilanylbut-2-EN-1-OL | 68–70 | 48.9 | 160 |
| But-2-EN-1-OL | -21 | 89.5 | N/A |
Table 2: Reactivity in Cross-Coupling Reactions
| Compound | Suzuki-Miyaura Yield (%) | Heck Reaction Yield (%) |
|---|---|---|
| (E)-3-Trimethylsilanylbut-2-EN-1-OL | 92 | 85 |
| (Z)-3-Trimethylsilanylbut-2-EN-1-OL | 78 | 73 |
| TBS-Protected Analog | 88 | 91 |
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